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Compound of Interest
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Cat. No.: B1610670

Rescalure: A Toxicological and Safety Profile

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Rescalure is the synthetic pheromone of the California red scale (Aonidiella aurantii), a
significant pest in citrus cultivation. It is a mixture of the (3S, 6R)-3-methyl-6-isopropenyl-9-
decen-1-yl acetate and (3S, 6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate stereoisomers.[1]
Employed in agriculture for mating disruption, Rescalure's mode of action is non-toxic,
targeting the reproductive cycle of the pest.[1] This technical guide provides a comprehensive
overview of the toxicological profile and safety data for Rescalure, drawing from regulatory
assessments by international bodies. The information is intended to support researchers,
scientists, and drug development professionals in understanding the safety profile of this
semiochemical.

Chemical Identity and Physical Properties

Rescalure is a water-insoluble, oily liquid.[1] Key physical and chemical properties of the
technical grade active constituent are summarized below.
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Property Value Reference
Purity 750 g/kg minimum [2]
Isomer Ratio (3S,6R)/(3S,6S) 55/45 to 45/55 [3]
Freezing Point -43.5°C [1]
Flash Point 131°C [1]
Auto-ignition Temperature 250°C [1]

Mode of Action

Rescalure functions by disrupting the natural mating behavior of the California red scale.[1]
Male insects are attracted to the synthetic pheromone released from dispensers, which masks
the pheromone plumes of receptive females. This confusion reduces the likelihood of
successful mating, thereby controlling the pest population.[4] This targeted, non-toxic mode of
action results in a favorable safety profile, as it does not involve direct toxicity to the target pest
or non-target organisms.
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Mechanism of Mating Disruption by Rescalure.

Toxicological Profile

Due to its nature as a semiochemical with a non-toxic mode of action, many standard
toxicological studies for conventional pesticides have been waived for Rescalure by regulatory
authorities.[1] The available data indicates a low toxicity profile.

Acute Toxicity

Studies on the acute toxicity of Rescalure have demonstrated a low order of toxicity via oral
and dermal routes. It is not a skin irritant but is considered a moderate eye irritant and a
potential skin sensitizer.
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No long-term studies on chronic toxicity, carcinogenicity, or reproductive and developmental
toxicity were required by regulatory authorities. This is based on the low toxicity profile of
semiochemicals.[1]

Experimental Protocols

The following sections detail the methodologies for the key toxicological studies conducted on
Rescalure, based on the referenced OECD guidelines.

Acute Oral Toxicity (as per OECD Guideline 401)

This test is designed to determine the median lethal dose (LD50) of a substance after a single
oral administration.

o Test Animals: Healthy, young adult rats of a single strain are used. At least 5 animals of the
same sex are used for each dose level.[6]

o Dosage: The test substance is administered in graduated doses to several groups of
animals, with one dose per group.[6] For Rescalure, the highest dose tested was 5000
mg/kg body weight.

o Administration: The substance is administered by gavage in a single dose.[6]
o Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.[6]

o Endpoint: The LD50 is calculated, which is the statistically derived single dose that is
expected to cause death in 50% of the animals.[6]
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Workflow for Acute Oral Toxicity Testing (OECD 401).

Skin Irritation (based on Dermal Irritation Studies)

This test assesses the potential of a substance to cause reversible inflammatory changes to
the skin.

» Test Animals: Healthy, young adult albino rabbits are typically used.

o Application: A small amount of the test substance (e.g., 0.5 mL for liquids) is applied to a
shaved area of skin on the back of the rabbit. The site is then covered with a gauze patch.
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o Exposure: The exposure period is typically 4 hours.

e Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.

e Scoring: The reactions are scored according to a standardized system (e.g., Draize scale).

Eye Irritation (based on Ocular Irritation Studies)

This test evaluates the potential of a substance to cause damage to the eye.

Test Animals: Healthy, adult albino rabbits are used.

o Application: A small amount of the test substance (e.g., 0.1 mL for liquids) is instilled into the
conjunctival sac of one eye of each rabbit. The other eye serves as a control.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.

e Scoring: Ocular lesions are scored according to a standardized system.

Bacterial Reverse Mutation Assay (Ames Test; as per
OECD Guideline 471)

This in vitro assay is used to detect gene mutations induced by a chemical.

o Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for
a specific amino acid (e.qg., histidine for Salmonella) are used.[7][8]

o Methodology: The tester strains are exposed to the test substance at various concentrations,
both with and without an exogenous metabolic activation system (S9 mix from rat liver).[7][8]
The mixture is plated on a minimal agar medium.

¢ Endpoint: The number of revertant colonies (colonies that have regained the ability to
synthesize the required amino acid) is counted. A substance is considered mutagenic if it
causes a concentration-related increase in the number of revertant colonies compared to the
negative control.[7]
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Workflow for the Bacterial Reverse Mutation (Ames) Test (OECD 471).

Environmental Fate and Ecotoxicology
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The intended use of Rescalure in passive dispensers results in negligible environmental
exposure.[1] It is a volatile compound and is not expected to result in significant residues on
crops.[1] As a semiochemical, it is expected to be biodegradable by enzyme systems present in
most living organisms.[1]

Conclusion

The toxicological data for Rescalure consistently indicates a low-risk profile. Its non-toxic mode
of action, low acute toxicity, and lack of genotoxic potential have led to the waiving of many
long-term toxicity studies by regulatory agencies. While it is a moderate eye irritant and a
potential skin sensitizer, these risks are manageable with appropriate handling procedures. For
its intended use in agriculture, Rescalure presents a safe and targeted approach to pest
management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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